2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-iodopyridine
Overview
Description
2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-iodopyridine, also known as 2,5-dimethyl-1H-pyrrol-1-yl-5-iodopyridine, is a heterocyclic compound that is widely used in scientific research. It is a member of the pyridine family and is composed of a five-membered ring of carbon, nitrogen, and iodine atoms. This compound is commonly used in the synthesis of other compounds, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Pharmaceutical Research and Drug Development
The compound 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-iodopyridine is utilized in pharmaceutical research for the synthesis of various drug candidates. Its structure is pivotal in the development of molecules with potential therapeutic effects. For instance, derivatives of this compound have been studied for their antibacterial properties and their ability to inhibit enzymes like enoyl ACP reductase and DHFR, which are critical in the metabolic pathways of bacteria .
Mechanism of Action
Target of Action
Related compounds have been shown to inhibitEnoyl ACP Reductase and DHFR enzymes . These enzymes play crucial roles in fatty acid synthesis and folate metabolism, respectively .
Mode of Action
Molecular docking studies of similar compounds have revealed binding interactions with both the dihydrofolate reductase and enoyl acp reductase active sites . This suggests that the compound may interact with its targets to inhibit their activity, thereby affecting the associated biochemical pathways .
Biochemical Pathways
The inhibition of Enoyl ACP Reductase and DHFR enzymes can affect the fatty acid synthesis and folate metabolism pathways . The downstream effects of these disruptions can vary, but they may include altered cell growth and metabolism .
Pharmacokinetics
The compound’s impact on bioavailability could be inferred from its potential interactions with cellular targets and its potential to affect metabolic pathways .
Result of Action
Related compounds have been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .
Action Environment
Factors such as temperature, ph, and the presence of other compounds could potentially affect its activity .
properties
IUPAC Name |
2-(2,5-dimethylpyrrol-1-yl)-5-iodopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11IN2/c1-8-3-4-9(2)14(8)11-6-5-10(12)7-13-11/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDQEPPMUTUFGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=NC=C(C=C2)I)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363010 |
Source
|
| Record name | 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-iodopyridine | |
CAS RN |
477889-91-1 |
Source
|
| Record name | 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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